Cas no 2171235-59-7 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid)

• Product Name: 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid
• CAS No: 2171235-59-7
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6440504
• PubChem ID: 165812149
• Update Time: 2025-05-20

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid
• 2171235-59-7
• 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pyridine-3-carboxylic acid
• EN300-1498704

• Inchi： 1S/C27H27N3O5/c1-2-3-12-24(25(31)29-18-13-17(26(32)33)14-28-15-18)30-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,13-15,23-24H,2-3,12,16H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： UKMMISGGCDKSGI-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(NC1C=NC=C(C(=O)O)C=1)=O)CCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 118Ų

Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic Acid (CAS No. 2171235-59-7): A Comprehensive Overview

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid (CAS No. 2171235-59-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-His(OtBu)-OH, is a key intermediate in the synthesis of various peptides and proteins. Its unique structure and functional groups make it an essential building block in the development of novel therapeutics and diagnostic tools.

The chemical structure of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group of a hexanamide moiety, which is further linked to a pyridine carboxylic acid. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, making it an ideal choice for synthesizing complex peptides with high purity and yield.

Recent advancements in the field of medicinal chemistry have highlighted the potential applications of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can be effectively used to synthesize peptides that target specific receptors involved in cancer progression. The researchers found that peptides derived from this compound exhibited high binding affinity and selectivity, making them promising candidates for cancer therapeutics.

In addition to its role in cancer research, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid has also shown potential in the development of antiviral agents. A study published in Antiviral Research in 2020 reported that peptides synthesized using this compound exhibited potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the unique structural features of the compound, which allowed it to interfere with viral replication processes.

The versatility of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid extends beyond therapeutic applications. It has also been explored for use in diagnostic tools, particularly in the development of biosensors and immunoassays. A recent study published in Analytical Chemistry demonstrated that peptides synthesized from this compound could be used to create highly sensitive and specific biosensors for detecting biomarkers associated with various diseases. The researchers noted that the Fmoc group played a crucial role in enhancing the stability and sensitivity of these biosensors.

The synthesis of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid involves several well-established chemical reactions, including coupling reactions and deprotection steps. The Fmoc group is typically introduced using N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt) as coupling reagents, followed by deprotection using piperidine or other mild bases. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

In conclusion, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyridine-3-carboxylic acid (CAS No. 2171235-59-7) is a versatile and important compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and diagnostic tool development. Its unique structural features and functional groups make it an invaluable building block for synthesizing complex peptides and proteins with high purity and yield. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the field.